Cas no 157297-02-4 (D-Glucose,2-deoxy-2-(sulfoamino)-, 3,6-bis(hydrogen sulfate), trisodium salt (9CI))

• Product Name: D-Glucose,2-deoxy-2-(sulfoamino)-, 3,6-bis(hydrogen sulfate), trisodium salt (9CI)
• CAS No: 157297-02-4
• MF: C₆H₁₀NNa₃O₁₄S₃
• MW: 485.306211948395
• CID: 107735
• PubChem ID: 102602286
• Update Time: 2025-04-18

D-Glucose,2-deoxy-2-(sulfoamino)-, 3,6-bis(hydrogen sulfate), trisodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-deoxy-2-(sulfoamino)-, 3,6-bis(hydrogen sulfate), trisodium salt (9CI)
• D-GLUCOSAMINE-2,3,6-TRISULFATE, TRISODIUM SALT
• D-Glucosamine N2,3,6-trisulfate sodium salt
• Fenoxanil,Pestanal
• GLCN-(2S,3S,6S), 3NA
• D-GLUCOSAMINE-2-N,3-O-,6-O-TRISULPHATE (3NA)
• D-glucosamine N(sup 2)-3,6-trisulfate sodium
• 2-Deoxy-2-(sulfoamino)-D-glucose 3,6-bis(hydrogen sulfate) trisodium salt
• 157297-02-4
• trisodium;[(3R,4R,5R,6R)-2,5-dihydroxy-3-(sulfonatoamino)-6-(sulfonatooxymethyl)oxan-4-yl] sulfate
• D-Glucosamine-2,3,6-trisulfate,trisodium salt
• Fenoxanil, Pestanal
• D-Glucosamine N2,3,6-trisulfate sodium salt

• Inchi： 1S/C6H13NO14S3.3Na/c8-4-2(1-19-23(13,14)15)20-6(9)3(7-22(10,11)12)5(4)21-24(16,17)18;;;/h2-9H,1H2,(H,10,11,12)(H,13,14,15)(H,16,17,18);;;/q;3*+1/p-3/t2-,3-,4-,5-,6?;;;/m1.../s1
• InChI Key： PCRDKLPBWDHGMF-FRWAFGSFSA-K
• SMILES： S(N[C@H]1C(O)O[C@H](COS(=O)(=O)[O-])[C@H]([C@@H]1OS(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 484.89600
• Monoisotopic Mass: 484.89565036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 685
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 277Ų

Experimental Properties

• PSA: 276.92000
• LogP: -1.56160